Cas no 2172259-88-8 ([5-(2-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methanol)

• Product Name: [5-(2-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methanol
• CAS No: 2172259-88-8
• MF: C₉H₁₄F₃N₃O₂
• MW: 253.221572399139
• CID: 5986583
• PubChem ID: 165591125
• Update Time: 2025-07-19

[5-(2-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-1593606
• [5-(2-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methanol
• 2172259-88-8

• Inchi： 1S/C9H14F3N3O2/c1-6(9(10,11)12)15-8(3-4-17-2)7(5-16)13-14-15/h6,16H,3-5H2,1-2H3
• InChI Key： INQVTDFBOFRAHE-UHFFFAOYSA-N
• SMILES： FC(C(C)N1C(=C(CO)N=N1)CCOC)(F)F

Computed Properties

• Exact Mass: 253.10381118g/mol
• Monoisotopic Mass: 253.10381118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.2Ų

Additional information on [5-(2-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methanol

Recent Advances in the Study of [5-(2-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methanol (CAS: 2172259-88-8)

The compound [5-(2-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methanol (CAS: 2172259-88-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole core and trifluoromethyl group, has shown promising potential in various therapeutic applications, including but not limited to anti-inflammatory, antiviral, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

One of the key breakthroughs in the study of this compound is its role as a potent inhibitor of specific enzymatic pathways. Researchers have identified that the trifluoromethyl group enhances the molecule's binding affinity to target proteins, thereby increasing its efficacy. Additionally, the triazole ring has been found to contribute to the compound's stability and bioavailability, making it a viable candidate for further drug development. Recent in vitro and in vivo studies have demonstrated its ability to modulate key cellular processes, such as apoptosis and cytokine production, which are critical in the treatment of chronic inflammatory diseases.

The synthesis of [5-(2-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methanol has also seen significant advancements. Novel synthetic routes have been developed to improve yield and purity, with a particular focus on green chemistry principles to minimize environmental impact. These methods often involve copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are highly efficient and selective. The optimization of these synthetic protocols has paved the way for large-scale production, which is essential for preclinical and clinical studies.

Pharmacokinetic studies have revealed that the compound exhibits favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. Its metabolism primarily involves hepatic pathways, with the major metabolites being identified and characterized for safety assessment. These findings are crucial for the compound's progression through the drug development pipeline, as they address potential concerns regarding toxicity and drug-drug interactions.

In conclusion, [5-(2-methoxyethyl)-1-(1,1,1-trifluoropropan-2-yl)-1H-1,2,3-triazol-4-yl]methanol (CAS: 2172259-88-8) represents a promising candidate for therapeutic development. Its unique chemical structure, combined with its demonstrated biological activity and optimized synthetic accessibility, positions it as a molecule of high interest in the pharmaceutical industry. Future research should focus on further elucidating its therapeutic potential, conducting rigorous preclinical trials, and exploring its applicability in combination therapies.